5-(4-Bromobenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• CAS RN: 15795-59-2
• Molecular Formula: C13H11BrO4
• Molecular Weight: 311.13 g/mol
• IUPAC Name: 5-[(4-bromophenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C13H11BrO4/c1-13(2)17-11(15)10(12(16)18-13)7-8-3-5-9(14)6-4-8/h3-7H,1-2H3
• InChI Key: BYJCZLGELPMDTC-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CC2=CC=C(C=C2)Br)C(=O)O1)C

Description

5-(4-Bromobenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C13H11BrO4 and its molecular weight is 311.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N,N,N-trimethylhexadecan-1-aminium bromide (15.76 g), 4-bromobenzaldehyde (80 g) and 2,2-dimethyl-1,3-dioxane-4,6-dione (68.6 g) was heated and stirred at 60° C. for 1 h, during which time a solid precipitated from solution. The mixture was allowed to cool to room temperature. The solid was collected by filtration and washed with cold water (600 mL). dried in vacuo at 50° C. to give 5-(4-bromobenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (108 g) as a colourless solid.